Cas no 54672-66-1 (4-(2-methyl-4-sulfamoylphenoxy)butanoic acid)

• Product Name: 4-(2-methyl-4-sulfamoylphenoxy)butanoic acid
• CAS No: 54672-66-1
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• CID: 6496830
• PubChem ID: 43164514
• Update Time: 2025-10-28

4-(2-methyl-4-sulfamoylphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-4-sulfamoylphenoxy)butanoic acid
• 54672-66-1
• EN300-1618339

• Inchi： 1S/C11H15NO5S/c1-8-7-9(18(12,15)16)4-5-10(8)17-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)(H2,12,15,16)
• InChI Key： CUSGLNYOFVIQTF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCCCC(=O)O)(N)(=O)=O

Computed Properties

• Exact Mass: 273.06709375g/mol
• Monoisotopic Mass: 273.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-methyl-4-sulfamoylphenoxy)butanoic acid

4-(2-Methyl-4-Sulfamoylphenoxy)Butanoic Acid (CAS No. 54672-66-1): A Comprehensive Overview

4-(2-Methyl-4-Sulfamoylphenoxy)Butanoic Acid, also identified by its CAS number 54672-66-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and agrochemicals. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its versatility and importance in modern chemical research.

The molecular structure of 4-(2-Methyl-4-Sulfamoylphenoxy)Butanoic Acid comprises a butanoic acid backbone linked to a substituted phenoxy group. The phenoxy moiety is further modified with a methyl group at the 2-position and a sulfamoyl group at the 4-position. This combination of functional groups imparts the compound with unique physicochemical properties, making it a valuable substrate for various chemical transformations. The sulfamoyl group, in particular, is known for its ability to enhance bioavailability and stability, which are critical factors in drug design.

Recent studies have explored the synthesis of 54672-66-1 through various routes, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production. Researchers have also investigated the stereochemistry of this compound, revealing that the configuration at the chiral center significantly influences its pharmacokinetic properties.

In terms of biological activity, 4-(2-Methyl-4-Sulfamoylphenoxy)Butanoic Acid has shown promising results in anti-inflammatory and analgesic assays. Its ability to inhibit cyclooxygenase (COX) enzymes suggests potential applications in the treatment of inflammatory diseases such as arthritis. Additionally, preclinical studies have demonstrated its efficacy as an herbicide, targeting specific enzymes involved in plant metabolism without adversely affecting non-target species.

The environmental impact of 54672-66-1 has also been a focus of recent research. Studies indicate that the compound degrades efficiently under aerobic conditions, reducing its persistence in aquatic environments. This biodegradability makes it a more sustainable option compared to traditional agrochemicals that often pose long-term ecological risks.

From a toxicological perspective, acute and chronic toxicity studies have been conducted to assess the safety profile of 4-(2-Methyl-4-Sulfamoylphenoxy)Butanoic Acid. Results suggest that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on vital organs such as the liver and kidneys. These findings underscore its potential for safe use in both medical and agricultural applications.

In conclusion, 54672-66-1, or 4-(2-Methyl-4-Sulfamoylphenoxy)Butanoic Acid, stands out as a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future drug discovery and agrochemical development.